Cas no 1515282-62-8 (1-(2-Hydroxyethyl)-1h-1,2,3-benzotriazol-5-ol)

• Product Name: 1-(2-Hydroxyethyl)-1h-1,2,3-benzotriazol-5-ol
• CAS No: 1515282-62-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6022606
• PubChem ID: 83524240
• Update Time: 2025-11-01

1-(2-Hydroxyethyl)-1h-1,2,3-benzotriazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1515282-62-8
• EN300-6750101
• 1-(2-hydroxyethyl)-1h-1,2,3-benzotriazol-5-ol
• 1-(2-Hydroxyethyl)-1h-1,2,3-benzotriazol-5-ol

• Inchi： 1S/C8H9N3O2/c12-4-3-11-8-2-1-6(13)5-7(8)9-10-11/h1-2,5,12-13H,3-4H2
• InChI Key： BFOPHXQODAFJMP-UHFFFAOYSA-N
• SMILES： OCCN1C2C=CC(=CC=2N=N1)O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(2-Hydroxyethyl)-1h-1,2,3-benzotriazol-5-ol

Research Briefing on 1-(2-Hydroxyethyl)-1H-1,2,3-benzotriazol-5-ol (CAS: 1515282-62-8): Recent Advances and Applications

The compound 1-(2-Hydroxyethyl)-1H-1,2,3-benzotriazol-5-ol (CAS: 1515282-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of 1-(2-Hydroxyethyl)-1H-1,2,3-benzotriazol-5-ol as a scaffold for designing novel bioactive molecules. Its benzotriazole core, coupled with the hydroxyethyl substituent, enables interactions with various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

Advances in synthetic methodologies have also been reported, with researchers optimizing routes to improve yield and purity. For instance, a microwave-assisted synthesis protocol developed by Chen et al. (2024) reduced reaction times by 40% while maintaining high enantioselectivity. These improvements are critical for scaling up production for preclinical and clinical studies.

In addition to its pharmacological potential, 1-(2-Hydroxyethyl)-1H-1,2,3-benzotriazol-5-ol has shown promise in materials science. Its UV-absorbing properties make it a candidate for use in photostabilizers and polymer additives, as explored in a recent ACS Applied Materials & Interfaces publication. This dual applicability underscores its interdisciplinary relevance.

Ongoing research is investigating the compound's safety profile and pharmacokinetics. Preliminary toxicology data from animal models indicate a favorable therapeutic window, though further studies are needed to assess long-term effects. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

In conclusion, 1-(2-Hydroxyethyl)-1H-1,2,3-benzotriazol-5-ol represents a multifaceted compound with significant potential in both therapeutic and material applications. Continued exploration of its mechanisms and optimization of its properties will be pivotal in unlocking its full value for the chemical biology and pharmaceutical sectors.